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Introduction

(2)-2,2-Dimethylhept-3-ene is a trisubstituted alkene characterized by a cis configuration of
the substituents about the carbon-carbon double bond. The presence of a sterically demanding
tert-butyl group adjacent to the double bond introduces significant steric hindrance, influencing
its reactivity and synthetic accessibility. While its E-isomer is more commonly documented, the
Z-isomer represents a challenging synthetic target. The geometric configuration of alkenes is a
critical determinant of the biological activity in many pharmaceutical compounds and natural
products.[1][2] Thermodynamically less stable Z-alkenes often exhibit unique and potent
bioactivity, making the development of stereoselective synthetic routes to access them a key
focus in medicinal chemistry and drug discovery.[1] This guide provides a comprehensive
overview of (Z2)-2,2-Dimethylhept-3-ene, including its chemical identity, stereoselective
synthesis, and potential applications for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

The unequivocal identification of a chemical entity is paramount for scientific rigor. This section
details the nomenclature and physicochemical properties of (Z)-2,2-Dimethylhept-3-ene.
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IUPAC Name and CAS Number

o |[UPAC Name: (2)-2,2-Dimethylhept-3-ene[3]
* Synonyms: (32)-2,2-dimethylhept-3-ene, cis-2,2-Dimethyl-3-heptene

o CAS Number: A specific CAS Registry Number for the (Z)-isomer is not readily found in
major chemical databases. The CAS number for the (E)-isomer is 19550-75-5.[4] The lack of
a dedicated CAS number for the Z-isomer suggests it is less common or has been less
extensively studied than its trans-counterpart.

Physicochemical Properties

Quantitative data for (Z2)-2,2-Dimethylhept-3-ene is not widely available. However, we can
predict its properties based on its structure and data from similar compounds.

Value .
Property . ] Source/Basis
(Predicted/Estimated)

Molecular Formula CoH1s
Molecular Weight 126.24 g/mol [3]
o General property of similar
Appearance Colorless liquid
alkenes
- ) Estimated based on isomers
Boiling Point ~120-125 °C o
and similar alkenes
) Estimated based on isomers
Density ~0.73 g/lcm3 o
and similar alkenes
. Insoluble in water; Soluble in General property of
Solubility ]
organic solvents hydrocarbons

Stereoselective Synthesis of (Z)-2,2-Dimethylhept-3-
ene
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The synthesis of sterically hindered Z-alkenes such as (Z2)-2,2-Dimethylhept-3-ene presents a
significant challenge due to the thermodynamic preference for the E-isomer. The key
retrosynthetic disconnection for this molecule involves the formation of the C3-C4 double bond,
suggesting an olefination reaction between a three-carbon and a six-carbon fragment. The
most logical precursors are 3,3-dimethyl-2-butanone (pinacolone) and a propyl ylide or
equivalent.

Two primary methodologies are considered for this Z-selective transformation: the Wittig
reaction and the Julia-Kocienski olefination.

The Wittig Reaction: A Classic Approach to Z-Alkenes

The Wittig reaction is a cornerstone of alkene synthesis, renowned for its ability to form a
carbon-carbon double bond from a carbonyl compound and a phosphonium ylide.[5][6] For the
synthesis of Z-alkenes, non-stabilized ylides are typically employed.[7][8]

The proposed synthesis of (Z2)-2,2-Dimethylhept-3-ene via the Wittig reaction would involve
the reaction of pinacolone with propyltriphenylphosphonium ylide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12509615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

